Cas no 1806837-91-1 (5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1806837-91-1
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4853346
• Update Time: 2025-10-31

5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H7F2N3O2/c10-9(11)8-4(1-7(15)16)5(13)3-14-6(8)2-12/h3,9H,1,13H2,(H,15,16)
• InChI Key： BBEAWOOWXZJNKC-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C=1CC(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 0.3
• Topological Polar Surface Area: 100

Additional information on 5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid

Introduction to 5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic Acid (CAS No. 1806837-91-1)

5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid, with the CAS number 1806837-91-1, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyridine core, which is a common scaffold in many biologically active molecules, combined with functional groups that enhance its reactivity and utility.

The molecular structure of 5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid includes an amino group (-NH₂), a cyano group (-CN), and a difluoromethyl group (-CF₂). These substituents contribute to the compound's versatility, making it a valuable intermediate in synthetic chemistry. The presence of the cyano group introduces a polar nature to the molecule, while the difluoromethyl group adds electronic richness, influencing its interactions with biological targets.

In recent years, there has been a growing interest in pyridine derivatives due to their role as key components in various pharmaceuticals. The specific arrangement of functional groups in 5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid makes it a promising candidate for further exploration in medicinal chemistry. Researchers have been investigating its potential as a building block for more complex molecules that could exhibit therapeutic effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors. Small-molecule inhibitors are widely used in drug development to target specific enzymes or receptors involved in disease pathways. The structural features of 5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid suggest that it could be modified to create inhibitors with high selectivity and potency.

Recent studies have highlighted the importance of fluorinated compounds in drug design. The introduction of fluorine atoms can significantly alter the pharmacokinetic properties of a molecule, including its solubility, metabolic stability, and binding affinity. The difluoromethyl group in 5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid is particularly noteworthy, as it has been shown to enhance binding interactions with biological targets.

The cyano group also plays a crucial role in the reactivity of this compound. It can participate in various chemical transformations, such as nucleophilic addition reactions, which are essential for constructing more complex molecular architectures. This reactivity makes 5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid a valuable tool for synthetic chemists working on drug discovery projects.

In addition to its synthetic utility, 5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid has shown promise in preliminary biological assays. These assays have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. While further research is needed to fully understand its biological profile, these initial findings are encouraging.

The development of new methodologies for synthesizing complex molecules is another area where this compound has shown potential. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, can be employed to introduce additional functional groups or modify existing ones. This flexibility allows researchers to tailor the properties of 5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid to meet specific requirements for drug development.

The use of computational tools has also been instrumental in studying this compound. Molecular modeling software can predict how 5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid interacts with biological targets at the atomic level. These predictions can guide experimental design and help optimize the properties of potential drug candidates.

In conclusion, 5-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1806837-91-1) is a versatile and promising compound with significant applications in pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for further exploration in drug development. As research continues, we can expect to see more innovative uses for this compound and its derivatives.